BENGHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Data for 1-Bromo-3-
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Compound of Interest

Compound Name: 1-Bromo-3-methoxypropanol

Cat. No.: B15342849

An in-depth analysis of the nuclear magnetic resonance (NMR), infrared (IR), and mass
spectrometry (MS) data for the compound 1-Bromo-3-methoxypropanol remains unavailable
at this time. Despite a thorough search of public chemical databases and scientific literature,
detailed experimental spectra for this specific molecule could not be located.

The compound that is frequently identified in searches is 1-Bromo-3-methoxypropane (CAS
RN: 36865-41-5), a related but structurally distinct molecule lacking a hydroxyl (-OH) group.
Spectroscopic data for this analogue is more readily available.

It is crucial for researchers, scientists, and drug development professionals to distinguish
between these two compounds, as the presence of a hydroxyl group in 1-Bromo-3-
methoxypropanol would significantly alter its chemical properties and spectroscopic
signatures. For instance, in an IR spectrum, 1-Bromo-3-methoxypropanol would be expected
to show a characteristic broad absorption band in the region of 3200-3600 cm~1 corresponding
to the O-H stretching vibration, which would be absent in the spectrum of 1-Bromo-3-
methoxypropane. Similarly, the proton and carbon NMR spectra would differ due to the
presence of the alcohol functionality.

Given the absence of verified spectroscopic data for 1-Bromo-3-methoxypropanol, a detailed
technical guide with quantitative data tables and experimental protocols cannot be provided at

this time. Researchers requiring this information would likely need to synthesize the compound
and perform their own spectroscopic characterization.
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Below is a conceptual workflow for the spectroscopic analysis that would be performed on a
sample of 1-Bromo-3-methoxypropanol.
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Caption: Conceptual workflow for the synthesis, purification, and spectroscopic analysis of 1-
Bromo-3-methoxypropanol.

It is recommended that any future work on this compound includes a full spectroscopic
characterization to be published and made available to the scientific community.
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methoxypropanol-nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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